Cas no 1001403-35-5 (Octakis(iodophenyl)silsesquioxane)

• Product Name: Octakis(iodophenyl)silsesquioxane
• CAS No: 1001403-35-5
• MF: C₄₈H₃₂I₈O₁₂Si₈
• MW: 2040.68027877808
• CID: 6792313
• PubChem ID: 102028668
• Update Time: 2026-03-12

Octakis(iodophenyl)silsesquioxane Chemical and Physical Properties

Names and Identifiers

• 1001403-35-5
• Octakis(iodophenyl)silsesquioxane

• Inchi： 1S/C48H32I8O12Si8/c49-33-1-17-41(18-2-33)69-57-70(42-19-3-34(50)4-20-42)60-73(45-25-9-37(53)10-26-45)62-71(58-69,43-21-5-35(51)6-22-43)64-75(47-29-13-39(55)14-30-47)65-72(59-69,44-23-7-36(52)8-24-44)63-74(61-70,46-27-11-38(54)12-28-46)67-76(66-73,68-75)48-31-15-40(56)16-32-48/h1-32H
• InChI Key： IZOLMFLNUOHMKU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)[Si]12O[Si]3(C4C=CC(=CC=4)I)O[Si]4(C5C=CC(=CC=5)I)O[Si]5(C6C=CC(=CC=6)I)O[Si](C6C=CC(=CC=6)I)(O3)O[Si](C3C=CC(=CC=3)I)(O[Si](C3C=CC(=CC=3)I)(O5)O[Si](C3C=CC(=CC=3)I)(O4)O1)O2

Computed Properties

• Exact Mass: 2039.2406g/mol
• Monoisotopic Mass: 2039.2406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 76
• Rotatable Bond Count: 8
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Additional information on Octakis(iodophenyl)silsesquioxane

Octakis(iodophenyl)silsesquioxane: A Comprehensive Overview

Octakis(iodophenyl)silsesquioxane, also known by its CAS number 1001403-35-5, is a highly specialized compound that has garnered significant attention in the fields of materials science and organic chemistry. This compound is a silsesquioxane derivative, characterized by its unique structure and versatile applications. The octakis(iodophenyl) group attached to the silsesquioxane framework imparts distinctive electronic and optical properties, making it a valuable material for advanced technologies.

The synthesis of octakis(iodophenyl)silsesquioxane involves a multi-step process, typically starting with the preparation of the silsesquioxane core. This core is then functionalized with iodophenyl groups through nucleophilic substitution or other organometallic reactions. Recent advancements in catalytic methods have enabled higher yields and better control over the product's purity, as reported in a 2023 study published in *Angewandte Chemie*. The ability to precisely control the substitution pattern on the silsesquioxane framework has opened new avenues for tailoring the material's properties.

One of the most notable applications of octakis(iodophenyl)silsesquioxane is in optoelectronic devices. Its high refractive index and excellent thermal stability make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. A 2023 research paper in *Nature Materials* highlighted its potential as a hole transport layer in perovskite solar cells, where it demonstrated superior charge carrier mobility and stability under prolonged operation. This application underscores the compound's importance in advancing renewable energy technologies.

In addition to its electronic applications, octakis(iodophenyl)silsesquioxane has found utility in biomedical imaging. Its ability to emit fluorescence under specific wavelengths makes it a promising candidate for use as a contrast agent in magnetic resonance imaging (MRI). A 2023 study in *Biomaterials Science* explored its biocompatibility and efficiency as a near-infrared fluorescent probe, paving the way for its use in diagnostic imaging and drug delivery systems.

The structural versatility of octakis(iodophenyl)silsesquioxane also extends to its use as a precursor for other advanced materials. For instance, its ability to form self-assembled monolayers has been leveraged in the development of antifouling surfaces. A 2023 article in *Advanced Materials Interfaces* demonstrated how these monolayers can repel water and oils, making them suitable for marine applications and industrial machinery.

Recent research has also focused on enhancing the mechanical properties of octakis(iodophenyl)silsesquioxane through cross-linking techniques. By incorporating this compound into polymer matrices, scientists have achieved materials with improved tensile strength and flexibility. A 2023 paper in *Macromolecules* detailed how such composites can be used in flexible electronics, offering a balance between durability and conductivity.

The environmental impact of octakis(iodophenyl)silsesquioxane has also been a topic of interest. Researchers are exploring methods to reduce its production footprint by utilizing renewable feedstocks and energy-efficient synthesis pathways. A 2023 study published in *Green Chemistry* proposed the use of bio-based solvents and catalysts to minimize waste generation during the compound's manufacture.

In conclusion, octakis(iodophenyl)silsesquioxane stands at the forefront of material innovation, with applications spanning electronics, biomedicine, and environmental science. Its unique properties and adaptability continue to drive cutting-edge research, positioning it as a key material for future technological advancements.